Methyl 4-[(3-methylisoxazolo[5,4-d]pyrimidin-4-yl)sulfanyl]phenyl ether

• IUPAC Name: 4-(4-methoxyphenyl)sulfanyl-3-methyl-[1,2]oxazolo[5,4-d]pyrimidine
• InChI: InChI=1S/C13H11N3O2S/c1-8-11-12(18-16-8)14-7-15-13(11)19-10-5-3-9(17-2)4-6-10/h3-7H,1-2H3
• InChI Key: CSRIUAUDBDRSKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=C1C(=NC=N2)SC3=CC=C(C=C3)OC
• Molecular Formula: C13H11N3O2S
• Molecular Weight: 273.31 g/mol

Description

“Methyl 4-[(3-methylisoxazolo[5,4-d]pyrimidin-4-yl)sulfanyl]phenyl ether” is a chemical compound. It is related to the family of isoxazoles, which are five-membered heterocycles with one oxygen atom and one nitrogen atom at adjacent positions.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of Methyl 4-[(3-methylisoxazolo[5,4-d]pyrimidin-4-yl)sulfanyl]phenyl ether, focusing on six unique fields:

Pharmaceutical Development

Methyl 4-[(3-methylisoxazolo[5,4-d]pyrimidin-4-yl)sulfanyl]phenyl ether has shown potential in the development of new pharmaceutical compounds. Its unique structure allows it to interact with various biological targets, making it a candidate for drug discovery and development. .

Antitumor Activity

This compound has been studied for its antitumor properties. It has demonstrated significant growth inhibition in various human solid tumor cell lines and leukemia cells. .

Agrochemical Applications

In the field of agrochemicals, Methyl 4-[(3-methylisoxazolo[5,4-d]pyrimidin-4-yl)sulfanyl]phenyl ether has been explored for its potential as a pesticide or herbicide. .

Photochemical Reactions

The compound has been utilized in photochemical synthesis, particularly in continuous flow photochemical reactions. Its stability under light and ability to act as a catalyst in these reactions have been leveraged to produce various heterocyclic compounds efficiently. .

Material Science

In material science, this compound has been investigated for its potential use in creating new materials with unique properties. Its incorporation into polymers and other materials can enhance their mechanical strength, thermal stability, and other desirable characteristics. .

Biological Research

Methyl 4-[(3-methylisoxazolo[5,4-d]pyrimidin-4-yl)sulfanyl]phenyl ether is also used in biological research to study its interactions with various enzymes and proteins. .

Future Directions

Isoxazole and its derivatives have a wide spectrum of biological activities and therapeutic potential. Therefore, the development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. This could provide a low-height flying bird’s eye view of isoxazole derivatives to the medicinal chemists for the development of clinically viable drugs.

Mechanism of Action

Target of Action

The primary target of Methyl 4-[(3-methylisoxazolo[5,4-d]pyrimidin-4-yl)sulfanyl]phenyl ether is CDK2 (Cyclin-Dependent Kinase 2) . CDK2 is a crucial enzyme in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

Methyl 4-[(3-methylisoxazolo[5,4-d]pyrimidin-4-yl)sulfanyl]phenyl ether interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to the death of rapidly dividing cells, such as cancer cells .

Biochemical Pathways

The compound’s action on CDK2 affects the cell cycle progression pathway . By inhibiting CDK2, the compound prevents the transition from the G1 phase to the S phase of the cell cycle . This disruption can lead to cell cycle arrest and apoptosis, particularly in cancer cells .

Result of Action

The compound’s action results in significant cytotoxic activities against various cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines, with IC50 values ranging from 45–97 nM and 6–99 nM, respectively . It also showed moderate activity against HepG-2 with an IC50 range of 48–90 nM .